Cas no 64257-89-2 (3H-Phenoxazin-3-one, 7-propoxy-)
64257-89-2 structure
Product Name:3H-Phenoxazin-3-one, 7-propoxy-
CAS No:64257-89-2
MF:C15H13NO3
MW:255.268624067307
CID:424358
PubChem ID:71380206
Update Time:2025-04-19
3H-Phenoxazin-3-one, 7-propoxy- Chemical and Physical Properties
Names and Identifiers
-
- 3H-Phenoxazin-3-one, 7-propoxy-
- 7-propoxyphenoxazin-3-one
- DTXSID30802731
- 64257-89-2
- 7-PROPOXY-3H-PHENOXAZIN-3-ONE
-
- Inchi: 1S/C15H13NO3/c1-2-7-18-11-4-6-13-15(9-11)19-14-8-10(17)3-5-12(14)16-13/h3-6,8-9H,2,7H2,1H3
- InChI Key: GCBUVWAEDBKCRZ-UHFFFAOYSA-N
- SMILES: O1C2=CC(C=CC2=NC2C=CC(=CC1=2)OCCC)=O
Computed Properties
- Exact Mass: 255.08959
- Monoisotopic Mass: 255.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 464
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 47.9Ų
Experimental Properties
- PSA: 47.89
3H-Phenoxazin-3-one, 7-propoxy- Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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